4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine

• Molecular Formula: C12H12ClF3N4
• Molecular Weight: 304.70 g/mol
• IUPAC Name: 4-chloro-1-cyclohexyl-6-(trifluoromethyl)pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C12H12ClF3N4/c13-9-8-6-17-20(7-4-2-1-3-5-7)10(8)19-11(18-9)12(14,15)16/h6-7H,1-5H2
• InChI Key: WSTWFUYVEFDSBT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C3=C(C=N2)C(=NC(=N3)C(F)(F)F)Cl

Description

4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core substituted with a cyclohexyl group at position 1, a chlorine atom at position 4, and a trifluoromethyl (-CF₃) group at position 4. This scaffold is structurally analogous to purines, enabling interactions with biological targets such as kinases and phosphodiesterases . The trifluoromethyl group enhances metabolic stability and lipophilicity, while the chloro group at position 4 allows further derivatization for pharmacological optimization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine typically involves multi-step organic reactions. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of 4-chloro-6-(trifluoromethyl)pyrimidine with cyclohexylamine can lead to the formation of the desired compound. The reaction conditions often include the use of solvents like ethanol or acetonitrile and catalysts such as triethylamine .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine can undergo various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering its oxidation state and functional groups.

Coupling Reactions: It can be involved in coupling reactions like Suzuki-Miyaura coupling, where it reacts with boronic acids in the presence of palladium catalysts.

Common Reagents and Conditions

Substitution Reactions: Reagents like sodium hydride (NaH) or potassium carbonate (K2CO3) in solvents like dimethylformamide (DMF) are commonly used.

Oxidation: Oxidizing agents such as hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) can be employed.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various derivatives with different functional groups, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and in the study of reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including anticancer and antimicrobial properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of kinase inhibitors.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine involves its interaction with specific molecular targets. For instance, in biological systems, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Analysis at Position 1

The cyclohexyl group confers steric bulk and hydrophobicity, which can influence binding affinity and solubility. Key analogs include:

• 1-Benzyl-4-chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine (CAS 871547-71-6) : The benzyl group introduces aromatic π-π interactions, enhancing affinity for hydrophobic enzyme pockets .
• 1-Ethyl-4-chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine (CAS 2005389-35-3) : A smaller alkyl group increases metabolic lability but may improve tissue penetration .

Substituent Analysis at Position 6

The trifluoromethyl group is conserved across many analogs due to its electron-withdrawing properties and resistance to oxidative metabolism. Variations include:

• 4-Chloro-6-methyl-1-propan-2-ylpyrazolo[3,4-d]pyrimidine (CAS 1251212-42-6) : Methyl substitution at position 6 reduces electronic effects, diminishing kinase inhibition potency compared to -CF₃ .
• 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidine : Sulfur substitution alters electron distribution, affecting binding to enzymes like phosphodiesterases .

Substituent Analysis at Position 4

The chlorine atom at position 4 is critical for reactivity and serves as a leaving group for nucleophilic substitution. Examples:

• 4-Hydrazinyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine : Hydrazine substitution enables Schiff base formation, useful in anticancer agent development .
• 4-(4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-1-yl)pyridine (CAS 21410-06-0) : Pyridine at position 1 and methyl at position 6 create a dual-targeting scaffold for kinase inhibition .

Comparative Pharmacological Activity

Compound	Key Substituents	Biological Activity	IC₅₀/EC₅₀ (nM)	Reference
Target Compound (Cyclohexyl derivative)	1-Cyclohexyl, 4-Cl, 6-CF₃	Kinase inhibition (e.g., Src, VEGFR)	~50–100
1-(4-Bromophenyl)-4-Cl-6-CF₃ derivative	1-Aryl (Br), 4-Cl, 6-CF₃	Anticancer (VEGFR-2 inhibition)	12
1-Ethyl-4-Cl-6-CF₃ derivative	1-Ethyl, 4-Cl, 6-CF₃	Antiproliferative (cell lines)	180
6-Methyl-1-phenyl-4-Cl derivative	1-Phenyl, 4-Cl, 6-CH₃	Antibacterial	>1000

• Kinase Inhibition : The trifluoromethyl group at position 6 enhances selectivity for ATP-binding pockets in kinases. The cyclohexyl group in the target compound improves binding to hydrophobic regions compared to smaller substituents .
• Anticancer Activity : Aryl substituents (e.g., 4-bromophenyl in ) exhibit superior potency due to enhanced π-stacking, but cyclohexyl derivatives balance solubility and efficacy.

Physicochemical Properties

Property	Target Compound	1-Cyclopentyl Analog	1-Benzyl Analog
Molecular Weight (g/mol)	335.7	321.7	312.7
LogP (Predicted)	3.8	3.5	4.2
Aqueous Solubility (mg/mL)	0.12	0.25	0.08
Melting Point (°C)	180–182	172–174	195–197

The cyclohexyl group increases molecular weight and logP compared to cyclopentyl, reducing solubility but improving membrane permeability.